Cas no 2228169-49-9 (5-(3-tert-butylphenyl)-1,3-oxazol-2-amine)

• Product Name: 5-(3-tert-butylphenyl)-1,3-oxazol-2-amine
• CAS No: 2228169-49-9
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 5900891
• PubChem ID: 145711312
• Update Time: 2025-06-07

5-(3-tert-butylphenyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-tert-butylphenyl)-1,3-oxazol-2-amine
• 5-(3-(tert-Butyl)phenyl)oxazol-2-amine
• 2228169-49-9
• EN300-1763485

• Inchi： 1S/C13H16N2O/c1-13(2,3)10-6-4-5-9(7-10)11-8-15-12(14)16-11/h4-8H,1-3H3,(H2,14,15)
• InChI Key： NDSFEXIAPGAEGL-UHFFFAOYSA-N
• SMILES： O1C(N)=NC=C1C1=CC=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52Ų

Additional information on 5-(3-tert-butylphenyl)-1,3-oxazol-2-amine

Introduction to 5-(3-tert-butylphenyl)-1,3-oxazol-2-amine (CAS No. 2228169-49-9)

5-(3-tert-butylphenyl)-1,3-oxazol-2-amine, also known by its CAS number 2228169-49-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of oxazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. The unique structural features of 5-(3-tert-butylphenyl)-1,3-oxazol-2-amine make it a promising candidate for further research and development in various pharmaceutical areas.

The chemical structure of 5-(3-tert-butylphenyl)-1,3-oxazol-2-amine consists of a 1,3-oxazole ring substituted with a 3-tert-butylphenyl group and an amino group. The tert-butyl substituent on the phenyl ring provides steric hindrance and enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties. The oxazole ring, on the other hand, is a common motif in bioactive molecules and contributes to the compound's overall stability and reactivity.

Recent studies have explored the biological activities of 5-(3-tert-butylphenyl)-1,3-oxazol-2-amine. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. These findings suggest that 5-(3-tert-butylphenyl)-1,3-oxazol-2-amine may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-(3-tert-butylphenyl)-1,3-oxazol-2-amine has also been investigated for its neuroprotective effects. Preclinical studies using animal models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects is thought to involve the modulation of oxidative stress and the inhibition of neuroinflammation.

The pharmacokinetic profile of 5-(3-tert-butylphenyl)-1,3-oxazol-2-amine has been studied to assess its suitability for clinical development. In vitro absorption, distribution, metabolism, and excretion (ADME) studies have shown that this compound has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for oral administration. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(3-tert-butylphenyl)-1,3-oxazol-2-amine in human subjects. Early-phase trials have demonstrated that the compound is well-tolerated at therapeutic doses and has shown promising preliminary results in reducing inflammation and improving cognitive function. These findings have paved the way for larger-scale clinical trials to further validate its therapeutic potential.

In conclusion, 5-(3-tert-butylphenyl)-1,3-oxazol-2-amine (CAS No. 2228169-49-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As more data from ongoing clinical trials become available, it is expected that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies.